Cas no 2228808-43-1 (3-(2-bromo-4,5-difluorophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(2-bromo-4,5-difluorophenyl)-1,1-difluoropropan-2-amine
• CAS No: 2228808-43-1
• MF: C₉H₈BrF₄N
• MW: 286.064135551453
• CID: 5979214
• PubChem ID: 165631197
• Update Time: 2025-10-15

3-(2-bromo-4,5-difluorophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4,5-difluorophenyl)-1,1-difluoropropan-2-amine
• EN300-1943943
• 2228808-43-1

• Inchi： 1S/C9H8BrF4N/c10-5-3-7(12)6(11)1-4(5)2-8(15)9(13)14/h1,3,8-9H,2,15H2
• InChI Key： COQZEXLOMDZAPS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CC(C(F)F)N)F)F

Computed Properties

• Exact Mass: 284.97762g/mol
• Monoisotopic Mass: 284.97762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromo-4,5-difluorophenyl)-1,1-difluoropropan-2-amine

3-(2-Bromo-4,5-Difluorophenyl)-1,1-Difluoropropan-2-Amine: A Comprehensive Overview

CAS No 2228808-43-1, commonly referred to as 3-(2-bromo-4,5-difluorophenyl)-1,1-difluoropropan-2-amine, is a complex organic compound with significant applications in modern chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and materials science.

The molecular structure of 3-(2-bromo-4,5-difluorophenyl)-1,1-difluoropropan-2-amine is characterized by a bromine atom attached to a phenyl ring, which is further substituted with two fluorine atoms at the 4 and 5 positions. The propanamine moiety contains two fluorine atoms on the first carbon and an amine group on the second carbon. This arrangement creates a molecule with high chemical reactivity and selectivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of CAS No 2228808-43-1 in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for creating bioactive compounds with specific pharmacokinetic profiles. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to synthesize derivatives with enhanced solubility and bioavailability.

In addition to its pharmaceutical applications, 3-(2-bromo-4,5-difluorophenyl)-1,1-difluoropropan-2-amine has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers and coatings with tailored functionalities. Recent breakthroughs in nanotechnology have also seen this compound being utilized as a precursor for the synthesis of nanoparticles with specific surface chemistries.

The synthesis of CAS No 2228808-43-1 involves a multi-step process that typically begins with the bromination of a suitable aromatic compound followed by fluorination and subsequent amine functionalization. These steps require precise control over reaction conditions to ensure high yields and product purity.

In conclusion, 3-(2-bromo-4,5-difluorophenyl)-1,1-difluoropropan-2-amine, or CAS No 2228808-43-1, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its continued exploration in cutting-edge research underscores its importance in advancing both chemical synthesis and material innovation.